Cas no 2090528-72-4 (2,7-Dioxaspiro[4.5]decane-3-methanesulfonyl chloride)

• Product Name: 2,7-Dioxaspiro[4.5]decane-3-methanesulfonyl chloride
• CAS No: 2090528-72-4
• MF: C₉H₁₅ClO₄S
• MW: 254.731001138687
• CID: 5255211
• Update Time: 2025-05-24

2,7-Dioxaspiro[4.5]decane-3-methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,7-Dioxaspiro[4.5]decane-3-methanesulfonyl chloride

• Inchi： 1S/C9H15ClO4S/c10-15(11,12)5-8-4-9(7-14-8)2-1-3-13-6-9/h8H,1-7H2
• InChI Key： AELQBNXUUUAFRG-UHFFFAOYSA-N
• SMILES： C1C2(CCCOC2)CC(CS(Cl)(=O)=O)O1

Additional information on 2,7-Dioxaspiro[4.5]decane-3-methanesulfonyl chloride

Introduction to 2,7-Dioxaspiro[4.5]decane-3-methanesulfonyl chloride (CAS No. 2090528-72-4)

2,7-Dioxaspiro[4.5]decane-3-methanesulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2090528-72-4, belongs to the class of spirocyclic dioxanes, which are known for their intriguing molecular architecture and versatile reactivity. The presence of a methanesulfonyl chloride functional group further enhances its utility as a synthetic intermediate, particularly in the development of complex organic molecules.

The spirocyclic structure of 2,7-dioxaspiro[4.5]decane-3-methanesulfonyl chloride contributes to its stability and rigidity, making it an attractive candidate for various chemical transformations. The dioxane ring system provides a stable scaffold, while the methanesulfonyl chloride moiety offers a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This combination of features has positioned this compound as a valuable tool in synthetic chemistry, particularly in the construction of biologically active molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug discovery and material science. The unique three-dimensional structure of these molecules often leads to enhanced binding affinity and selectivity, making them promising candidates for therapeutic agents. Specifically, 2,7-dioxaspiro[4.5]decane-3-methanesulfonyl chloride has been explored in the design of novel scaffolds for small-molecule drugs. Its rigid framework can mimic the binding pockets of biological targets, while the reactive methanesulfonyl chloride group allows for further derivatization to optimize pharmacological properties.

One of the most compelling aspects of 2,7-dioxaspiro[4.5]decane-3-methanesulfonyl chloride is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The spirocyclic core provides a stable platform for designing molecules that can interact with specific amino acid residues in protein targets, while the methanesulfonyl chloride group facilitates the introduction of polar or charged functionalities to enhance binding interactions.

The synthesis of 2,7-dioxaspiro[4.5]decane-3-methanesulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of the spirocyclic dioxane core through cyclization reactions, followed by functionalization at the 3-position with a methanesulfonyl chloride group. These synthetic strategies require careful optimization to ensure high yields and purity, but the resulting compound offers a versatile platform for further chemical manipulation.

Recent advancements in computational chemistry have also contributed to the understanding and application of 2,7-dioxaspiro[4.5]decane-3-methanesulfonyl chloride. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental work by predicting binding affinities and identifying optimal modifications before costly synthesis attempts are made.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their potential as drug candidates. 2,7-Dioxaspiro[4.5]decane-3-methanesulfonyl chloride is no exception and has been explored in several preclinical studies as a precursor for novel therapeutics. Its ability to undergo selective functionalization makes it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

In addition to pharmaceutical applications, 2,7-dioxaspiro[4.5]decane-3-methanesulfonyl chloride has potential uses in material science and agrochemicals. Its unique structural features make it suitable for designing polymers with specialized properties or as intermediates in the synthesis of pesticides and herbicides. The versatility of this compound underscores its importance as a chemical building block across multiple disciplines.

The future prospects for 2,7-dioxaspiro[4.5]decane-3-methanesulfonyl chloride are promising, with ongoing research aimed at expanding its applications and understanding its mechanistic properties. As synthetic methodologies continue to evolve, new derivatives and analogs will be developed, further unlocking its potential in drug discovery and industrial applications. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion,2,7-dioxaspiro[4.5]decane-3-methanesulfonyl chloride (CAS No. 2090528-72-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As our understanding of its properties grows，so too will its applications across various scientific domains.